![molecular formula C20H24N2O3 B1500101 1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acid CAS No. 886363-97-9](/img/structure/B1500101.png)
1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acid
Overview
Description
1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acid, also known as Boc-L-phenylalanine-α-tert-butyl ester, is a synthetic amino acid derivative that has been widely used in scientific research. This compound has been synthesized using various methods, and its applications in scientific research have been investigated extensively.
Mechanism of Action
The mechanism of action of 1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester is not well understood. However, it is believed that this compound can modify the properties of peptides and proteins by changing their conformation and stability. By modifying the properties of peptides and proteins, 1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester can affect their functions and interactions with other molecules.
Biochemical and Physiological Effects
1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester has been shown to have various biochemical and physiological effects. For example, this compound can increase the stability and solubility of peptides and proteins, which can improve their bioavailability and activity. Additionally, 1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester can affect the interactions between peptides and proteins, which can lead to changes in their functions and activities.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester in lab experiments is its ability to modify the properties of peptides and proteins. This compound can increase the stability and solubility of peptides and proteins, which can improve their bioavailability and activity. Additionally, 1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester can affect the interactions between peptides and proteins, which can lead to changes in their functions and activities.
However, there are also some limitations to using 1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester in lab experiments. For example, this compound may not be suitable for studying certain types of peptides and proteins, and its effects may be difficult to predict in some cases. Additionally, 1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester may be expensive and difficult to obtain in large quantities.
Future Directions
There are many future directions for the use of 1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester in scientific research. One possible direction is the development of new methods for synthesizing this compound. By improving the synthesis methods, researchers can obtain higher yields of 1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester and reduce the cost of using this compound in lab experiments.
Another future direction is the investigation of the effects of 1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester on different types of peptides and proteins. By studying the effects of this compound on a wide range of molecules, researchers can gain a better understanding of its mechanism of action and develop new applications for this compound in scientific research.
Conclusion
1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester is a synthetic amino acid derivative that has been widely used in scientific research. This compound can modify the properties of peptides and proteins, affect their functions and interactions with other molecules, and improve their bioavailability and activity. However, there are also some limitations to using 1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester in lab experiments, and its effects may be difficult to predict in some cases. In the future, researchers can investigate the effects of this compound on different types of molecules and develop new methods for synthesizing and using 1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester in scientific research.
Scientific Research Applications
1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester has been widely used in scientific research. One of the most common applications of this compound is in the synthesis of peptides and proteins. Peptides and proteins are important molecules that play critical roles in various biological processes. By using 1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester in the synthesis of peptides and proteins, researchers can modify the properties of these molecules and investigate their functions.
Another application of 1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester is in the study of protein-protein interactions. Proteins interact with each other to perform various biological functions. By using 1-[2-Amino-1-(4-benzyloxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acidalanine-α-tert-butyl ester to modify the properties of proteins, researchers can investigate the mechanisms of protein-protein interactions and develop new drugs that target these interactions.
properties
IUPAC Name |
1-[2-amino-1-(4-phenylmethoxyphenyl)ethyl]pyrrolidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c21-12-19(22-11-10-17(13-22)20(23)24)16-6-8-18(9-7-16)25-14-15-4-2-1-3-5-15/h1-9,17,19H,10-14,21H2,(H,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLESGJVQEIMGDD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C(=O)O)C(CN)C2=CC=C(C=C2)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00661478 |
Source
|
| Record name | 1-{2-Amino-1-[4-(benzyloxy)phenyl]ethyl}pyrrolidine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00661478 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
340.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
886363-97-9 |
Source
|
| Record name | 1-[2-Amino-1-[4-(phenylmethoxy)phenyl]ethyl]-3-pyrrolidinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=886363-97-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-{2-Amino-1-[4-(benzyloxy)phenyl]ethyl}pyrrolidine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00661478 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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